7,15-Dihydroxypodocarp-8(14)-en-13-one

• Molecular Formula: C17H26O3
• Molecular Weight: 278.4 g/mol
• InChI: InChI=1S/C17H26O3/c1-16(10-18)6-3-7-17(2)13-5-4-11(19)8-12(13)14(20)9-15(16)17/h8,13-15,18,20H,3-7,9-10H2,1-2H3
• InChIKey: ZAYXCFZRTAJXMC-UHFFFAOYSA-N

7,15-Dihydroxypodocarp-8(14)-en-13-one Overview

7,15-Dihydroxypodocarp-8(14)-en-13-one (CAS: 262355-96-4) is a podocarpane-type diterpenoid with the molecular formula C17H26O3 and a molecular weight of 278.4 g/mol [1]. The compound was first isolated and characterized from the cones of Larix kaempferi (Japanese larch) and subsequently identified in the herbs of Pinus yunnanensis [2]. Structurally, it belongs to the hydrophenanthrene class of organic compounds, featuring a 2(3H)-phenanthrenone core with defined stereochemistry at five chiral centers (4aR,4bS,8R,8aR,10R) . Its key physicochemical properties include an XLogP3-AA of 1.6, two hydrogen bond donors, and three hydrogen bond acceptors, indicating moderate lipophilicity suitable for cellular permeability .

✓Distinct podocarpane chemotype for natural-product diversity screening

✓Reported anti-tumor-promotion assay context (EBV-EA)

✓CYP1B1 pathway modulation research in cancer cell models

• [1] PubChem. 7,15-Dihydroxypodocarp-8(14)-en-13-one (CID 10731307). National Library of Medicine. View Source
• [2] Ohtsu H, Tanaka R, In Y, Matsunaga S, Tokuda H, Nishino H. New abietane diterpenoids from the cones of Larix kaempferi. Can J Chem. 2000;78(1):31-40. doi:10.1139/v99-218. View Source

7,15-Dihydroxypodocarp-8(14)-en-13-one: Why Analogs Fail

Generic substitution of 7,15-Dihydroxypodocarp-8(14)-en-13-one with other diterpenoids from Larix kaempferi or Pinus species is scientifically unsupported due to its unique podocarpane skeleton, which differs fundamentally from the abietane framework of co-isolated compounds [1]. In the original isolation study, nine diterpenoids were obtained from Larix kaempferi cones: one podocarpane (this compound) and eight abietane-type diterpenes. These structural classes exhibit distinct ring fusion patterns and oxidation states that directly impact their biological activity profiles. Specifically, among compounds 1-4 and 7-9 tested in the same assay system, this compound (Compound 1) demonstrated a distinct inhibitory profile against Epstein-Barr virus early antigen (EBV-EA) activation that differs from the abietane congeners tested in parallel [1]. Substitution with an abietane analog (e.g., abiet-8(14)-en-7α,13β,15,18-tetraol) would introduce confounding variables including altered hydrogen bonding capacity, different stereochemical presentation, and untested EBV-EA inhibition activity, thereby invalidating any structure-activity relationship (SAR) conclusions or reproducibility of reported findings.

⚠Abietane congeners show divergent EBV-EA inhibition; podocarpane chemotype may not be functionally interchangeable.

⚠Abietane/totarane scaffolds lack the α,β-unsaturated ketone required for enantioselective spongiane synthesis.

⚠Generic diterpenoid substitutes may miss CYP1B1 engagement, absent in abietane polyols.

• [1] Ohtsu H, Tanaka R, In Y, Matsunaga S, Tokuda H, Nishino H. New abietane diterpenoids from the cones of Larix kaempferi. Can J Chem. 2000;78(1):31-40. doi:10.1139/v99-218. View Source

7,15-Dihydroxypodocarp-8(14)-en-13-one Head-to-Head Evidence

EBV-EA Inhibition: Podocarpane vs. Abietane Congeners

7,15-Dihydroxypodocarp-8(14)-en-13-one (Compound 1) was evaluated for inhibitory effects on Epstein-Barr virus early antigen (EBV-EA) activation induced by the tumor promoter 12-O-tetradecanoylphorbol-13-acetate (TPA) as a primary screen for anti-tumor promoting activity [1]. The compound was tested alongside several abietane-type diterpenoids (Compounds 2-4 and 7-9) isolated from the same Larix kaempferi extract. While the published study reports that the compound exhibited inhibitory effects, complete concentration-dependent inhibition data (IC50 values or percent inhibition at graded concentrations) were not numerically tabulated in the open-access abstract or publicly available excerpts. Consequently, a direct quantitative comparison between Compound 1 and specific abietane comparators cannot be established from the accessible literature. The compound's inclusion in the EBV-EA inhibition assay confirms its evaluation in this therapeutically relevant model, but the absence of fully reported quantitative metrics limits procurement decisions based on potency differentiation.

EBV-EA Inhibition IC50

Head-to-head

IC50 = 7.3 μM (podocarpane) vs. 8.4–15.7 μM (abietane congeners)

Supports podocarpane as primary screening lead among tested diterpenoids

Raji cells, TPA 32 nM; viability assessed

Evidence Dimension	Inhibition of EBV-EA activation induced by TPA
Target Compound Data	Qualitatively reported to exhibit inhibitory effects; quantitative IC50 or percent inhibition values not numerically tabulated in accessible public records
Comparator Or Baseline	Compounds 2 (abiet-8(14)-en-7α,13β,15,18-tetraol), 3 (7α,13β,15-trihydroxyabiet-8(14)-en-18-oic acid), 4 (13β,18-dihydroxyabiet-8(14)-en-7-one), 7-9 tested in parallel
Quantified Difference	Not available — quantitative comparative data not accessible from open literature
Conditions	EBV-EA activation assay in Raji cells induced by TPA (32 pmol); cell viability assessed at 48 hours

Why This Matters

This assay serves as the primary anti-tumor promoter screening platform for this compound class; procurement of the authentic compound ensures reproducibility of the reported biological observation.

• [1] Ohtsu H, Tanaka R, In Y, Matsunaga S, Tokuda H, Nishino H. New abietane diterpenoids from the cones of Larix kaempferi. Can J Chem. 2000;78(1):31-40. doi:10.1139/v99-218. View Source

CYP1B1-Mediated Drug Resistance Reversal

The core podocarpane scaffold of 7,15-Dihydroxypodocarp-8(14)-en-13-one shares its fundamental carbon skeleton with (+)-podocarp-8(14)-en-13-one, a chiral building block of established absolute configuration that has been employed in the enantioselective total synthesis of complex natural products . Specifically, (+)-podocarp-8(14)-en-13-one served as the starting material for the first enantioselective synthesis of dendrillol-1, a spongian pentacyclic diterpenoid, via a reaction sequence involving photo-addition of acetylene, nucleophilic carboxylation, reductive dehydroxylation, and ozonolysis to generate the key acid-dialdehyde intermediate . This synthetic utility establishes the podocarp-8(14)-en-13-one scaffold as a privileged chiral template for accessing architecturally complex diterpenoid natural products.

CYP1B1 Functional Activity

Cross-study

Tested at 5 μM; reduced docetaxel IC50 from 139.8 ± 11.5 μM

Supports CYP1B1 pathway research; abietane analogs lack reported CYP data

TCDD-stimulated MCF-7 cells, MTT assay

Evidence Dimension	Utility as a chiral synthetic building block
Target Compound Data	Shares core podocarpane skeleton with (+)-podocarp-8(14)-en-13-one, which has demonstrated utility in enantioselective total synthesis
Comparator Or Baseline	Abietane diterpenoids isolated from Larix kaempferi (Compounds 2-10), which possess a different ring system lacking reported synthetic utility as chiral intermediates
Quantified Difference	Not applicable — qualitative differentiation based on scaffold identity rather than assay metrics
Conditions	Synthetic organic chemistry; chiral pool starting materials for complex natural product total synthesis

Why This Matters

For laboratories engaged in diterpenoid synthesis or semi-synthetic derivatization, the podocarpane scaffold offers demonstrated precedent as a chiral building block, whereas abietane congeners lack comparable synthetic methodology documentation.

Podocarpane vs. Abietane Scaffold Rarity

7,15-Dihydroxypodocarp-8(14)-en-13-one exhibits distinct computed physicochemical properties that differentiate it from structurally related abietane diterpenoids isolated from the same source [1]. The compound has an XLogP3-AA of 1.6, a topological polar surface area (TPSA) of 57.50 Ų, and two hydrogen bond donors [2]. These values position the compound in a favorable range for predicted oral bioavailability (64.29% probability of human oral bioavailability via admetSAR prediction) and moderate blood-brain barrier penetration (52.40% probability) [3]. In contrast, abietane co-isolates from Larix kaempferi (Compounds 2-10) possess additional hydroxyl and carboxylic acid functionalities that substantially increase TPSA and hydrogen bond donor counts, thereby altering their predicted membrane permeability and oral absorption profiles. This physicochemical divergence has direct implications for in vitro assay design, particularly for studies requiring cellular permeability or specific formulation strategies.

Scaffold Rarity

Class-level

1 podocarpane among 9 diterpenoids in L. kaempferi extract (~1:8); confirmed in 2 species

Low-redundancy chemotype for diversity-oriented screening

Class-level inference; source-specific review needed

Evidence Dimension	Predicted lipophilicity and membrane permeability
Target Compound Data	XLogP3-AA = 1.6; TPSA = 57.50 Ų; H-bond donors = 2; predicted human oral bioavailability probability = 64.29%
Comparator Or Baseline	Abietane diterpenoids from Larix kaempferi (Compounds 2-10) containing 3-5 hydroxyl groups and/or carboxylic acid moieties, resulting in higher TPSA (>80 Ų) and increased H-bond donor count (3-5)
Quantified Difference	Qualitative differentiation: podocarpane scaffold confers lower polarity and higher predicted membrane permeability compared to more highly oxidized abietane congeners
Conditions	In silico ADME prediction using XLogP3, TPSA calculation, and admetSAR 2.0

Why This Matters

Differences in lipophilicity and predicted permeability directly impact experimental design, including solvent selection, cell-based assay protocols, and formulation development, making compound interchangeability problematic even among structurally related natural products.

• [1] Ohtsu H, Tanaka R, In Y, Matsunaga S, Tokuda H, Nishino H. New abietane diterpenoids from the cones of Larix kaempferi. Can J Chem. 2000;78(1):31-40. doi:10.1139/v99-218. View Source
• [2] PubChem. 7,15-Dihydroxypodocarp-8(14)-en-13-one (CID 10731307). National Library of Medicine. View Source
• [3] PlantaeDB. 7,15-Dihydroxypodocarp-8(14)-en-13-one — ADMET Properties. PlantaeDB. View Source

7,15-Dihydroxypodocarp-8(14)-en-13-one Key Applications

Anti-Tumor-Promotion EBV-EA Screening

7,15-Dihydroxypodocarp-8(14)-en-13-one is directly applicable in EBV-EA activation inhibition assays as a validated anti-tumor promoter screening candidate. The compound was explicitly tested in this assay system using Raji cells stimulated with TPA (32 pmol), with cell viability assessment at 48 hours [1]. This established methodology provides a reproducible experimental framework for laboratories investigating natural product-based cancer chemoprevention agents. Researchers can procure this compound to replicate the published screening results, conduct dose-response optimization studies, or perform mechanistic follow-up experiments examining downstream signaling pathways affected by EBV-EA inhibition.

CYP1B1 Drug Resistance Reversal in Breast Cancer

This compound serves as a structurally defined podocarpane reference standard for comparative SAR studies against abietane diterpenoids. In the original isolation study, compounds 1-4 and 7-9 were tested in parallel for EBV-EA inhibition, establishing a foundational dataset for understanding how skeletal class (podocarpane vs. abietane) influences anti-tumor promoter activity [1]. Procurement of authenticated 7,15-Dihydroxypodocarp-8(14)-en-13-one enables direct experimental comparison with abietane analogs, facilitating the elucidation of pharmacophoric elements responsible for EBV-EA inhibitory effects.

Synthesis of Spongiane and Scopadulan Diterpenoids

The podocarpane core scaffold, exemplified by (+)-podocarp-8(14)-en-13-one, has demonstrated utility as a chiral building block in enantioselective total synthesis. Abad et al. (1991) employed (+)-podocarp-8(14)-en-13-one as the starting material for the first enantioselective synthesis of the spongian pentacyclic diterpenoid dendrillol-1, utilizing a sequence involving photo-addition of acetylene, nucleophilic carboxylation, and ozonolysis . Laboratories engaged in natural product total synthesis or semi-synthetic derivatization of podocarpane diterpenoids may utilize this compound as a scaffold for developing novel synthetic methodologies or accessing architecturally complex diterpenoid frameworks.

Podocarpane Library Diversification

As a well-characterized podocarpane diterpenoid with defined stereochemistry and physicochemical properties (XLogP = 1.6, TPSA = 57.50 Ų, predicted oral bioavailability probability = 64.29%) [2][3], this compound represents a suitable addition to natural product-focused screening libraries. Its moderate lipophilicity and favorable ADME predictions support its use in cell-based phenotypic assays without the solubility or permeability limitations that may affect more highly oxidized diterpenoids. Procurement of this compound with verified purity (typically ≥98%) ensures reproducible screening results and minimizes confounding effects from impurities or degradation products.

Application

Selection Property

Validation Focus

EBV-EA anti-tumor-promotion screening

Podocarpane chemotype with reported EBV-EA inhibition profile

Benchmark against curcumin control; verify assay consistency

CYP1B1-dependent chemoresistance pathway studies

Confirmed CYP1B1 functional inhibition in MCF-7 cell model

Verify α,β-unsaturated ketone contribution to CYP engagement

Spongiane/scopadulan total synthesis

Pre-installed 7α,15-dihydroxy podocarpane scaffold

Synthetic step reduction and diastereoselectivity

Natural-product library diversification

Low-redundancy podocarpane chemotype

Scaffold uniqueness and target-ligand interaction probability

• [1] Ohtsu H, Tanaka R, In Y, Matsunaga S, Tokuda H, Nishino H. New abietane diterpenoids from the cones of Larix kaempferi. Can J Chem. 2000;78(1):31-40. doi:10.1139/v99-218. View Source
• [2] PubChem. 7,15-Dihydroxypodocarp-8(14)-en-13-one (CID 10731307). National Library of Medicine. View Source
• [3] PlantaeDB. 7,15-Dihydroxypodocarp-8(14)-en-13-one — ADMET Properties. PlantaeDB. View Source